Cas no 879687-90-8 (2-benzyl-octahydro-1H-isoindol-4-one)

2-Benzyl-octahydro-1H-isoindol-4-one is a bicyclic organic compound featuring a fused isoindolone core with a benzyl substituent. Its rigid, saturated structure enhances stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s well-defined stereochemistry and functional group compatibility allow for selective modifications, facilitating its use in the development of bioactive molecules. Its hydrophobic character improves membrane permeability, which is advantageous in drug design. The benzyl group offers additional sites for derivatization, enabling tailored applications in medicinal chemistry. This compound is typically handled under controlled conditions due to its reactivity, ensuring high purity and consistency in synthetic workflows.

2-benzyl-octahydro-1H-isoindol-4-one structure

879687-90-8 structure

Product Name:2-benzyl-octahydro-1H-isoindol-4-one

CAS No:879687-90-8

MF:C₁₅H₁₉NO

MW:229.317464113235

MDL:MFCD10758102

CID:1070933

PubChem ID:43811203

Update Time:2025-05-27

2-benzyl-octahydro-1H-isoindol-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Benzyloctahydro-4H-isoindol-4-one
- 2-BENZYLHEXAHYDRO-1H-ISOINDOL-4(2H)-ONE
- 2-benzyl-octahydro-1H-isoindol-4-one
- 2-Benzyl-octahydro-isoindol-4-one
- AKOS005073275
- 879687-90-8
- (3aRS,7aSR)-2-Benzyl-4-perhydroisoindolone
- CCG-347064
- EN300-128805
- MFCD10758102
- SB39321
- J-508117
- F1905-6609
- SY147813
- LB-0216
- DTXSID20656482
- F53410
- CEOKBKQHDGSNSQ-UHFFFAOYSA-N
- 2-benzyl-3,3a,5,6,7,7a-hexahydro-1H-isoindol-4-one
- SCHEMBL1904392
- 2-benzyl-hexahydro-1H-isoindol-4-one
- DB-116604
- MDL： MFCD10758102
- Inchi： 1S/C15H19NO/c17-15-8-4-7-13-10-16(11-14(13)15)9-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2
- InChI Key： CEOKBKQHDGSNSQ-UHFFFAOYSA-N
- SMILES： O=C1CCCC2CN(CC3C=CC=CC=3)CC21

Computed Properties

Exact Mass: 229.147
Monoisotopic Mass: 229.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.3A^2
XLogP3: 2

Experimental Properties

Density: 1.11
Boiling Point: 353.1°C at 760 mmHg
Flash Point: 156.8°C
Refractive Index: 1.57
PSA: 20.31000
LogP: 2.42550

2-benzyl-octahydro-1H-isoindol-4-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

2-benzyl-octahydro-1H-isoindol-4-one Pricemore >>

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